Cas no 2387259-19-8 (5-Bromo-2-methyl-3- (trifluoromethyl)benzonitrile)

• Product Name: 5-Bromo-2-methyl-3- (trifluoromethyl)benzonitrile
• CAS No: 2387259-19-8
• MF: C₉H₅BrF₃N
• MW: 264.041911840439
• CID: 5194649
• Update Time: 2026-03-05

5-Bromo-2-methyl-3- (trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-3- (trifluoromethyl)benzonitrile

• Inchi： 1S/C9H5BrF3N/c1-5-6(4-14)2-7(10)3-8(5)9(11,12)13/h2-3H,1H3
• InChI Key： FKPXUADFHJDHIU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=CC(C(F)(F)F)=C1C

Additional information on 5-Bromo-2-methyl-3- (trifluoromethyl)benzonitrile

Introduction to 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile (CAS No. 2387259-19-8)

5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2387259-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by its benzene ring substituted with a nitrile group, a bromine atom, a methyl group, and a trifluoromethyl group. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile encompasses a bromine substituent at the 5-position of the benzene ring, a methyl group at the 2-position, and a trifluoromethyl group at the 3-position. This specific substitution pattern enhances its reactivity and utility in various chemical transformations. The presence of the nitrile group further contributes to its versatility, enabling participation in nucleophilic addition reactions and other functionalization processes. These characteristics make it a promising candidate for further derivatization and application in drug discovery.

In recent years, there has been growing interest in benzonitrile derivatives due to their potential pharmacological properties. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug molecules. Studies have demonstrated that compounds incorporating trifluoromethyl groups often exhibit enhanced bioavailability and efficacy. Consequently, 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile has been explored as a building block for developing novel therapeutic agents.

One of the most compelling aspects of 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile is its role in synthesizing complex molecules with high precision. The bromine atom provides a convenient handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the nitrile group can be converted into amides or carboxylic acids, expanding its synthetic utility.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules can modulate their pharmacokinetic properties, including solubility, permeability, and metabolic resistance. In this context, 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile serves as an excellent precursor for generating fluorinated derivatives with improved pharmacological profiles. Researchers have leveraged its structure to develop inhibitors targeting various biological pathways.

The agrochemical industry has also shown interest in benzonitrile derivatives due to their potential as intermediates for herbicides and pesticides. The combination of electron-withdrawing groups like the nitrile and trifluoromethyl moieties enhances the lipophilicity and bioactivity of these compounds. For instance, derivatives of 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile have been investigated for their herbicidal effects by modifying the substituents to optimize activity against specific weed species.

From a synthetic chemistry perspective, 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile exemplifies the power of multi-substituted benzenes as scaffolds for drug discovery. Its reactivity allows for diverse modifications, making it adaptable to different structural frameworks required for biological activity. The compound’s ability to undergo selective transformations while maintaining its core structure underscores its value as an intermediate.

The development of novel synthetic methodologies has further enhanced the accessibility of 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile and its derivatives. Catalytic processes have been refined to enable efficient coupling reactions between this compound and other heterocycles or aromatic systems. These advancements have not only accelerated research but also facilitated the production of complex molecules with greater ease.

In conclusion, 5-Bromo-2-methyl-3-(trifluoromethyl)benzonitrile (CAS No. 2387259-19-8) represents a significant asset in synthetic and medicinal chemistry. Its unique structural features offer numerous opportunities for generating biologically active compounds with improved pharmacokinetic properties. As research continues to uncover new applications for this compound, its importance in pharmaceutical and agrochemical innovation is likely to grow further.